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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide
CAS No.: 132289-57-7
Cat. No.: B178809
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data and specific applications for N-Methoxy-N-methyl-2-
methoxyacetamide (CAS No. 132289-57-7) are limited in publicly available scientific literature.
This guide provides a summary of its known properties and places it within the context of the
broader class of N-methoxy-N-methylamides (Weinreb amides), for which more extensive
information is available.

Core Properties of N-Methoxy-N-methyl-2-
methoxyacetamide

N-Methoxy-N-methyl-2-methoxyacetamide, also known by its IUPAC name N,2-dimethoxy-N-
methylacetamide, is a member of the Weinreb amide family. These compounds are valuable
intermediates in organic synthesis.

Table 1: Physicochemical Properties of N-Methoxy-N-methyl-2-methoxyacetamide
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Property Value Source(s)
CAS Number 132289-57-7

Molecular Formula CsH11NOs

Molecular Weight 133.15 g/mol

Boiling Point 62-64 °C at 2 Torr

Density Predicted: 1.038 g/cm3

N,2-dimethoxy-N-

methylacetamide

IUPAC Name

Spectroscopic Data:

Experimental spectroscopic data such as *H NMR, 3C NMR, and IR spectra for N-Methoxy-N-
methyl-2-methoxyacetamide are not readily available in the searched literature. However,
predicted mass spectrometry data is available.[1]

Synthesis of N-Methoxy-N-methylamides (Weinreb
Amides)

While a specific, detailed experimental protocol for the synthesis of N-Methoxy-N-methyl-2-
methoxyacetamide is not available in the reviewed literature, a general and widely used
method for the preparation of Weinreb amides involves the acylation of N,O-
dimethylhydroxylamine hydrochloride with an appropriate acyl chloride.

General Experimental Protocol for Weinreb Amide Synthesis:

A common procedure involves the slow addition of an acyl chloride to a cooled solution of N,O-
dimethylhydroxylamine hydrochloride in a suitable solvent, such as dichloromethane, in the
presence of a base like triethylamine or pyridine to neutralize the HCI generated during the
reaction.[2] The reaction mixture is typically stirred for several hours, and upon completion, it is
worked up by washing with aqueous solutions to remove salts and impurities. The final product
is then isolated and purified, often by distillation or chromatography.
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General Synthesis of a Weinreb Amide

Reactants Reaction Conditions
R-COCI GRE((CBINHAC] Solvent Base Temperature
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(e.g., 2-Methoxyacetyl chloride) hydrochloride) (e.g., Dichloromethane) (e.g., Triethylamine) (e.g., 0 °C to room temp.)
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A generalized workflow for the synthesis of Weinreb amides.

Reactivity and Applications in Drug Development
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N-Methoxy-N-methyl-2-methoxyacetamide belongs to the class of Weinreb amides, which are
highly versatile intermediates in organic synthesis, particularly in the construction of carbon-
carbon bonds. Their utility stems from their ability to react with organometallic reagents, such
as Grignard reagents and organolithium compounds, to afford ketones in high yields. A key
advantage of Weinreb amides over other carboxylic acid derivatives is their resistance to over-
addition of the organometallic reagent, which often leads to the formation of tertiary alcohols.
This selectivity is attributed to the formation of a stable tetrahedral intermediate.

Weinreb amides can also be reduced to aldehydes using hydride reagents like lithium
aluminum hydride.[3]

The derivatives of N-methoxy-N-methylacetamide are employed as building blocks in the
synthesis of pharmaceuticals. For instance, fluorinated analogues such as 2,2-difluoro-N-
methoxy-N-methylacetamide are sought after in medicinal chemistry as the fluorine atoms can
enhance properties like metabolic stability and lipophilicity of drug candidates.

General Reactivity of Weinreb Amides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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